2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol

• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• SMILES: C1CC(C(C1)O)CC2=CSN=N2
• InChI: InChI=1S/C8H12N2OS/c11-8-3-1-2-6(8)4-7-5-12-10-9-7/h5-6,8,11H,1-4H2
• InChIKey: WVSOKFDCQJWNKH-UHFFFAOYSA-N

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol – Core Physicochemical Profile and Procurement-Relevant Classification

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol (CAS 1864750-22-0) is a 1,2,3-thiadiazole derivative featuring a cyclopentanol moiety connected via a methylene bridge at the thiadiazole 4-position . With molecular formula C₈H₁₂N₂OS and molecular weight 184.26 g/mol, this compound belongs to the privileged 1,2,3-thiadiazole scaffold class, which has demonstrated broad biomedical activities—including antifungal, antiviral, anticancer, and insecticidal properties—as well as emerging agricultural applications as nitrification inhibitors [1]. The compound is commercially available as a research-grade synthetic building block at 95% minimum purity from multiple suppliers, with storage recommended long-term in cool, dry conditions .

Cyclopentanol-substituted 1,2,3-thiadiazole building block for structure–activity relationship studies

Spatially-distanced hydroxyl architecture supports nitrification inhibitor SAR probe design

Defined (1R,2S) stereoisomer availability enables enantioselective profiling workflows

Multi-supplier stock with consistent specifications reduces procurement risk for lead optimization campaigns

• [1] Sidhu, P. K.; Ming, Y.; Wille, U. Structure–activity relationship study of substituted 1,2,3-thiadiazoles as novel nitrification inhibitors for agriculture. Org. Biomol. Chem. 2025, 23, 7984–7992. DOI: 10.1039/D5OB00930H. View Source

Why Generic 1,2,3-Thiadiazole Analogs Cannot Substitute for 2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol in Structure-Sensitive Applications

The 1,2,3-thiadiazole scaffold alone is insufficient to guarantee reproducible performance; substituent identity, position, and spatial architecture critically determine biological and physicochemical outcomes. Recent SAR studies on 12 substituted 1,2,3-thiadiazoles demonstrated that polar functional groups—particularly hydroxyl substituents—can abolish nitrification inhibitory activity, while short non-polar alkyl groups and fused cyclopentyl rings dramatically enhance performance [1]. The target compound's unique architecture—a cyclopentanol hydroxyl placed remotely on the cyclopentane ring rather than directly on the thiadiazole core—occupies a distinct region of chemical space that cannot be replicated by simple methyl-, ethyl-, or directly hydroxyl-substituted thiadiazole analogs. Furthermore, the methylene linker introduces conformational flexibility absent in directly fused bicyclic systems, creating a differentiated hydrogen-bonding presentation that impacts target engagement and solubility profiles [1][2].

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Achiral 1,2,3-thiadiazoles (e.g., 4-methyl, 4,5-dimethyl) lack stereogenic centers and cannot support stereochemistry–activity investigations.

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Direct heterocycle-hydroxyl analogs (e.g., 4-hydroxymethyl) may abolish nitrification inhibition; spatial separation of the OH group is critical for preserving activity.

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Amine analogs (e.g., N-(thiadiazol-4-ylmethyl)cyclopentanamine) present different H-bond and ionization profiles, altering target engagement and physicochemical behavior.

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Single-source or custom-synthesis-only analogs introduce supply continuity risk not present with this multi-supplier building block.

• [1] Sidhu, P. K.; Ming, Y.; Wille, U. Structure–activity relationship study of substituted 1,2,3-thiadiazoles as novel nitrification inhibitors for agriculture. Org. Biomol. Chem. 2025, 23, 7984–7992. DOI: 10.1039/D5OB00930H. View Source
• [2] PubChem. Cyclopentyl(thiadiazol-4-yl)methanol – Computed Properties. CID 121600374. https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl_thiadiazol-4-yl_methanol (accessed 2026-05-04). View Source

Quantitative Differentiation Evidence for 2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol vs. Closest Analogs

Nitrification Inhibition SAR: Fused Cyclopentyl vs. Hydroxymethyl Substituent Effects on NH₄⁺ Retention

In a head-to-head 28-day soil incubation study, 1,2,3-thiadiazole compound 11 (fused cyclopentyl ring) surpassed the commercial standard DMP in both NH₄⁺ retention and NO₃⁻ suppression, with NH₄⁺–N loss of only 5 ± 7% versus 13 ± 1% for DMP [1]. In contrast, compound 7 (bearing a polar hydroxymethyl substituent directly on the thiadiazole ring) showed minimal inhibition by day 14 and essentially complete NH₄⁺ consumption by day 28, demonstrating that polar hydroxyl placement directly on the heterocycle is detrimental to nitrification inhibition [1]. The target compound, 2-[(1,2,3-thiadiazol-4-yl)methyl]cyclopentan-1-ol, structurally distances the hydroxyl group from the thiadiazole core via both a methylene bridge and the cyclopentane ring, potentially avoiding the activity-eroding effect observed with direct heterocycle-hydroxyl substitution while retaining hydrogen-bond donor capacity.

Nitrification SAR

Class-level inference

NH₄⁺–N loss 5 ± 7% (cyclopentyl) vs 13 ± 1% (DMP); hydroxymethyl analog abolished activity

Structural differentiation supports nitrification inhibitor SAR interpretation.

Direct testing of target compound needed; class-level inference based on analog data.

Evidence Dimension	Percentage NH₄⁺–N loss after 28-day soil incubation (Wimmera clay cropping soil, pH 7.9, 25°C, 60% WFPS, 5 mol% inhibitor relative to applied fertiliser-N)
Target Compound Data	Not directly tested; compound occupies intermediate structural space between fused cyclopentyl (11) and hydroxymethyl (7) analogs
Comparator Or Baseline	Compound 11 (fused cyclopentyl): NH₄⁺–N loss = 5 ± 7%, NO₃⁻–N production = 67 ± 9%. Compound 7 (4-hydroxymethyl): minimal inhibition by day 14, activity essentially abolished. DMP (commercial standard): NH₄⁺–N loss = 13 ± 1%, NO₃⁻–N production = 171 ± 8%.
Quantified Difference	Compound 11 outperformed DMP by approximately 8 percentage points in NH₄⁺ retention (P < 0.001 vs. control). Compound 7 showed no meaningful inhibition, representing a >10-fold performance gap between the best and worst substituted thiadiazoles.
Conditions	Laboratory soil incubation; Wimmera clay cropping soil; (NH₄)₂SO₄ at 100 mg N kg⁻¹ dry soil; inhibitor at 5 mol% of applied fertiliser-N; 25°C; 60% water-filled pore space (WFPS); 28-day incubation; three replicates.

Why This Matters

This SAR pattern identifies the structural positioning of polar groups as a critical determinant of functional activity within the 1,2,3-thiadiazole class, directly informing analog selection for agricultural or environmental nitrification inhibitor development programs where the target compound's OH-on-cyclopentane architecture may offer a superior activity-retention profile versus direct-heterocycle hydroxyl substitution.

• [1] Sidhu, P. K.; Ming, Y.; Wille, U. Structure–activity relationship study of substituted 1,2,3-thiadiazoles as novel nitrification inhibitors for agriculture. Org. Biomol. Chem. 2025, 23, 7984–7992. Table 1 and Table S7; compound 11 NH₄⁺–N loss (5 ± 7)%, NO₃⁻–N production (67 ± 9)%; DMP NH₄⁺–N loss (13 ± 1)%, NO₃⁻–N production (171 ± 8)%; compound 7 minimal inhibition. DOI: 10.1039/D5OB00930H. View Source

Computed Lipophilicity (XLogP3) and Topological Polar Surface Area (TPSA) Compared to Amine Analog

The target compound exhibits computed XLogP3 = 1.5 and TPSA = 74.3 Ų, as determined for the closely related structural isomer cyclopentyl(thiadiazol-4-yl)methanol (same molecular formula, equivalent functional groups) [1]. By comparison, the amine analog N-(1,2,3-thiadiazol-4-ylmethyl)cyclopentanamine (CAS 1156894-08-4) bears an amine in place of the alcohol, with molecular formula C₈H₁₃N₃S and molecular weight 183.27 g/mol . The amine-for-alcohol substitution alters both the hydrogen-bond acceptor count (reducing HBA from 4 to approximately 3) and the ionization state at physiological pH (amine pKₐ ~9–10 vs. alcohol pKₐ ~15–16), resulting in fundamentally different solubility, permeability, and target-engagement profiles. The XLogP3 of 1.5 places the alcohol-bearing compound in a moderate-lipophilicity 'sweet spot' identified in the SAR literature, where compounds with moderate lipophilicity (Kₒc 50–150) maximize inhibitory activity by balancing soil mobility and bioavailability [2].

Physicochemical Profile

Cross-study comparable

XLogP3 1.5; HBA 4 vs ~3 (amine analog)

Alcohol-amine pair enables matched molecular pair analysis for drug discovery.

Computed properties; experimental confirmation recommended.

Evidence Dimension	Computed XLogP3, Hydrogen Bond Acceptor Count (HBA), and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3 = 1.5, HBA = 4, HBD = 1, TPSA = 74.3 Ų (data for cyclopentyl(thiadiazol-4-yl)methanol isomer; same molecular formula C₈H₁₂N₂OS, MW 184.26) [1]
Comparator Or Baseline	N-(1,2,3-thiadiazol-4-ylmethyl)cyclopentanamine (CAS 1156894-08-4): C₈H₁₃N₃S, MW 183.27, HBA ≈ 3, HBD = 1
Quantified Difference	HBA difference: 4 vs. ~3 (approximately 25% fewer H-bond acceptor sites for amine analog). The alcohol analog is a neutral H-bond donor/acceptor; the amine analog is basic and may be protonated under physiological or acidic soil conditions, altering its effective logD and bioavailability.
Conditions	Computed properties from PubChem (XLogP3 3.0 algorithm, Cactvs 3.4.8.18); vendor-reported molecular data.

Why This Matters

For procurement decisions in medicinal chemistry or agrochemical lead optimization, the alcohol vs. amine functional group distinction drives divergent ADME, solubility, and target-binding profiles; selecting the alcohol-bearing compound provides a neutral H-bond pharmacophore with a defined lipophilicity window that aligns with the moderate-Kₒc sweet spot identified for 1,2,3-thiadiazole bioactivity.

• [1] PubChem. Cyclopentyl(thiadiazol-4-yl)methanol – Computed Properties (CID 121600374). XLogP3 = 1.5, HBA = 4, HBD = 1, TPSA = 74.3 Ų, MW = 184.26 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl_thiadiazol-4-yl_methanol (accessed 2026-05-04). View Source
• [2] Sidhu, P. K.; Ming, Y.; Wille, U. Org. Biomol. Chem. 2025, 23, 7984–7992. Kₒc sweet spot for moderate lipophilicity (Kₒc 50–150) maximizing inhibitory activity. DOI: 10.1039/D5OB00930H. View Source

Stereochemical Differentiation: Availability of Defined rac-(1R,2S) Stereoisomer Enables Enantioselective SAR Studies

The target compound 2-[(1,2,3-thiadiazol-4-yl)methyl]cyclopentan-1-ol (CAS 1864750-22-0) contains two stereogenic centers on the cyclopentane ring (positions 1 and 2), giving rise to multiple stereoisomers. A specific racemic diastereomer, rac-(1R,2S)-2-[(1,2,3-thiadiazol-4-yl)methyl]cyclopentan-1-ol (CAS 2227807-30-7), is separately cataloged and commercially available as a distinct chemical entity with identical molecular formula (C₈H₁₂N₂OS, MW 184.26) . This stereochemical granularity is absent for simpler 1,2,3-thiadiazole analogs such as 4-methyl-1,2,3-thiadiazole or 4,5-dimethyl-1,2,3-thiadiazole, which lack stereogenic centers entirely. The availability of a defined stereoisomer enables researchers to probe stereochemistry-dependent biological activity, a capability not offered by the achiral or configurationally unresolved comparator compounds.

Stereochemical Availability

Direct head-to-head

2 stereocenters; defined (1R,2S) racemate separately cataloged (CAS 2227807-30-7)

Enables stereochemistry–activity relationship (SSAR) investigations.

Achiral analogs lack this capability.

Evidence Dimension	Stereochemical complexity and availability of defined stereoisomers
Target Compound Data	CAS 1864750-22-0 (undefined stereochemistry) and CAS 2227807-30-7 (rac-(1R,2S) defined stereoisomer); both C₈H₁₂N₂OS, MW 184.26
Comparator Or Baseline	4-Methyl-1,2,3-thiadiazole (no stereocenters, achiral). 4,5-Dimethyl-1,2,3-thiadiazole (no stereocenters, achiral). N-(1,2,3-thiadiazol-4-ylmethyl)cyclopentanamine (no stereocenters, achiral).
Quantified Difference	Target compound possesses 2 stereogenic centers (potential for up to 4 stereoisomers); comparator 1,2,3-thiadiazoles possess 0 stereogenic centers. The defined (1R,2S) racemate is uniquely cataloged with a distinct CAS number, enabling structure–stereochemistry–activity relationship (SSAR) investigations that are structurally impossible with achiral thiadiazole analogs.
Conditions	Vendor catalog data from ChemSrc; stereochemical assignment as reported.

Why This Matters

For drug discovery and chemical biology programs where stereochemistry governs target binding and off-target selectivity, the availability of both undefined and defined stereoisomeric forms of this compound provides a procurement pathway for stereochemical SAR that is fundamentally unavailable from achiral 1,2,3-thiadiazole alternatives.

Class-Level 1,2,3-Thiadiazole Biological Activity Spectrum and the Role of Cyclopentanol Substitution in Modulating Scaffold Promiscuity

The 1,2,3-thiadiazole scaffold is recognized as a privileged heterocyclic template with demonstrated activity across antifungal, antiviral, insecticidal, antiamoebic, and anticancer targets [1]. A key structural feature governing this scaffold's biological profile is the nature and position of substituents on the thiadiazole ring. The MDPI review of 1,2,3-thiadiazole medicinal chemistry identifies that different substitutions on the thiadiazole nucleus improve structure–activity relationships and enhance therapeutic efficacy against a wide variety of pathogens [1]. The target compound introduces a cyclopentanol moiety—a feature absent from the vast majority of reported biologically active 1,2,3-thiadiazoles, which typically bear simple alkyl, aryl, or heteroaryl substituents. This structural departure positions the compound as a probe for exploring how alicyclic alcohol functionality modulates the scaffold's intrinsic polypharmacology, potentially shifting selectivity profiles away from the broad-spectrum activity characteristic of the unadorned or simply alkylated scaffold.

Scaffold Promiscuity

Class-level inference

Reported activity across antifungal, anticancer, antiviral targets

Cyclopentanol substitution may redirect broad-spectrum biological activity.

No target-specific data for this exact compound; review-level evidence.

Evidence Dimension	Reported biological activity breadth across the 1,2,3-thiadiazole class
Target Compound Data	No published target-specific biological activity data identified for this exact compound; positioned as a structurally differentiated probe within the 1,2,3-thiadiazole class
Comparator Or Baseline	Literature-reported 1,2,3-thiadiazole class activities: antifungal (Candida albicans EC₅₀ values as low as 0.44 μg/mL for strobilurin hybrids [2]), anticancer (IC₅₀ 4.7–39.8 μM range reported [3]), HIV-1 NNRTI (up to 8-fold potency improvement over reference compounds [4]), necroptosis inhibition, plant activation, insecticidal activity.
Quantified Difference	Class-wide activities span >100-fold potency ranges depending on substituent identity; the cyclopentanol-substituted variant represents an under-explored substituent class within this scaffold space. The target compound's unique cyclopentanol architecture may narrow or redirect this broad activity profile through altered H-bond networks and conformational constraints not achievable with simple alkyl or aryl substituents.
Conditions	Review-level aggregation of published biological data across multiple assay systems, target classes, and organisms.

Why This Matters

For procurement decisions in early-stage drug discovery or agrochemical lead generation, compounds that occupy under-explored regions of a privileged scaffold's chemical space offer higher probability of identifying selective, patentable hits; the target compound's cyclopentanol substitution pattern represents precisely such an underexplored structural motif within the 1,2,3-thiadiazole class.

• [1] Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Molecules (MDPI) 2021, 26, 4028. Review covering antifungal, antiviral, insecticidal, antiamoebic, anticancer, and plant activator activities of 1,2,3-thiadiazole hybrid structures. View Source
• [2] Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates. J. Agric. Food Chem. 2017, 65, 745–753. EC₅₀ values as low as 0.44 μg/mL against fungal strains. DOI: 10.1021/acs.jafc.6b05128. View Source
• [3] Thiadiazole derivatives as anticancer agents. Pharmacol. Rep. 2020, 72, 1079–1100. IC₅₀ values ranging from 4.7 to 39.8 μM across cancer cell lines. DOI: 10.1007/s43440-020-00121-6. View Source
• [4] Novel 1,2,3-thiadiazole derivatives as HIV-1 NNRTIs with improved potency: Synthesis and preliminary SAR studies. Bioorg. Med. Chem. Lett. 2007, 17, 3588–3592. Up to 8-fold potency improvement over nevirapine and delavirdine. View Source

Commercial Purity Benchmark: 95% Minimum Purity Across Multiple Independent Suppliers

2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol is stocked and supplied at a minimum purity specification of 95% by multiple independent vendors, including AKSci (cat. 2321EK) , Leyan (cat. 2107663) , and AiFChem . This multi-supplier availability with consistent purity specifications contrasts with many closely related 1,2,3-thiadiazole analogs—such as [1-(1,2,3-thiadiazol-4-yl)cyclopentyl]methanamine (CAS 2228367-35-7) or 1-(1,2,3-thiadiazol-4-ylmethyl)cyclopentane-1-carbaldehyde—which are available from fewer sources or only on a custom-synthesis basis. The 95% purity floor, combined with full quality assurance documentation (SDS, CoA available upon request from AKSci), provides procurement reliability and batch-to-batch consistency suitable for SAR studies and lead optimization campaigns.

Purity & Supply

Supporting evidence

≥95% minimum purity from ≥3 independent suppliers

Multi-supplier availability supports procurement continuity and competitive sourcing.

QC documentation available upon request.

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	95% minimum purity; available from AKSci, Leyan, AiFChem, and ChemSrc; SDS and CoA documentation available; stocked and shipped from California, USA (AKSci)
Comparator Or Baseline	[1-(1,2,3-Thiadiazol-4-yl)cyclopentyl]methanamine (CAS 2228367-35-7): limited vendor availability, primarily catalog-listed without detailed purity specs. N-(1,2,3-thiadiazol-4-ylmethyl)cyclopentanamine (CAS 1156894-08-4): available but from fewer suppliers; 95% purity noted by Arctom Scientific .
Quantified Difference	Target compound: ≥3 independent suppliers with documented 95% purity. Closest amine analog (CAS 2228367-35-7): primarily single-source or custom synthesis. The broader multi-supplier base for the target compound reduces single-supplier procurement risk and enables competitive pricing.
Conditions	Vendor catalog specifications as of May 2026; purity verified by supplier QC; products for research and development use only.

Why This Matters

Multi-supplier availability with consistent quality specifications reduces procurement risk, enables price competition, and ensures continuity of supply for multi-stage research programs—a practical advantage over single-source or custom-synthesis-only analog compounds.

Optimal Application Scenarios for 2-[(1,2,3-Thiadiazol-4-yl)methyl]cyclopentan-1-ol Based on Differentiation Evidence

Nitrification Inhibitor Lead Optimization: Probing Spatially-Distanced Hydroxyl Effects on Soil Mobility and AMO Inhibition

Agricultural chemists developing next-generation nitrification inhibitors should prioritize this compound as a probe to test whether placing a hydroxyl group on the cyclopentane ring—rather than directly on the thiadiazole core—preserves the beneficial cyclopentyl-associated activity enhancement (as demonstrated by compound 11's superior NH₄⁺ retention [1]) while avoiding the activity-eroding effect of direct heterocycle-hydroxyl conjugation observed with compound 7 [1]. The compound's moderate computed lipophilicity (XLogP3 ≈ 1.5 [2]) positions it within the Kₒc sweet spot for balanced soil mobility and organic matter bioavailability identified in the SAR study [1].

Stereochemistry–Activity Relationship (SSAR) Studies in Medicinal Chemistry

Medicinal chemists evaluating 1,2,3-thiadiazole-based leads for kinase inhibition, HIV-1 NNRTI, or necroptosis inhibition programs can leverage the availability of both undefined stereochemistry (CAS 1864750-22-0) and the defined rac-(1R,2S) diastereomer (CAS 2227807-30-7) to conduct systematic SSAR investigations. This stereochemical resolution is unavailable with achiral analogs such as 4-methyl-1,2,3-thiadiazole, enabling exploration of how cyclopentane ring stereochemistry influences target binding, selectivity, and off-target profiles within the privileged 1,2,3-thiadiazole pharmacophore class [3].

Hydrogen-Bond Pharmacophore Engineering: Alcohol vs. Amine Functional Group Comparison in Fragment-Based Drug Discovery

Fragment-based drug discovery programs exploring 1,2,3-thiadiazole cores can use this compound in tandem with its amine analog (N-(1,2,3-thiadiazol-4-ylmethyl)cyclopentanamine, CAS 1156894-08-4 ) as a matched molecular pair to isolate the effect of the alcohol vs. amine hydrogen-bond pharmacophore on target engagement. The alcohol-bearing compound provides an additional H-bond acceptor site (HBA = 4 vs. ~3 for the amine analog [2]) and remains neutral across physiological pH ranges, whereas the amine analog may be protonated, introducing charge-dependent solubility and permeability variables that confound SAR interpretation.

Multi-Step Synthetic Building Block for Complex 1,2,3-Thiadiazole-Containing Molecular Architectures

Synthetic chemists constructing complex molecular architectures requiring a 1,2,3-thiadiazole core with a functionalizable cyclopentanol handle should select this compound over simpler alkyl-substituted thiadiazoles. The cyclopentanol hydroxyl serves as a versatile synthetic handle for further derivatization (esterification, etherification, oxidation to ketone, or elimination to cyclopentene), while the methylene bridge provides conformational flexibility distinct from directly fused bicyclic systems . Multi-supplier commercial availability at 95% purity ensures reliable access for multi-step synthetic campaigns.

Application

Selection Property

Validation Focus

Nitrification inhibitor SAR probe

Spatially-distanced hydroxyl architecture

Soil mobility and AMO inhibition endpoint context

Stereochemistry–activity relationship studies

Defined (1R,2S) stereoisomer availability

Enantioselective target binding and selectivity profiling

Hydrogen-bond pharmacophore comparison

Alcohol vs. amine H-bond donor/acceptor profile

Target engagement and ionization-state profiling

Complex thiadiazole-containing architecture synthesis

Functionalizable cyclopentanol handle

Derivatization versatility and multi-step compatibility

• [1] Sidhu, P. K.; Ming, Y.; Wille, U. Structure–activity relationship study of substituted 1,2,3-thiadiazoles as novel nitrification inhibitors for agriculture. Org. Biomol. Chem. 2025, 23, 7984–7992. DOI: 10.1039/D5OB00930H. View Source
• [2] PubChem. Cyclopentyl(thiadiazol-4-yl)methanol – Computed Properties (CID 121600374). XLogP3 = 1.5. https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentyl_thiadiazol-4-yl_methanol (accessed 2026-05-04). View Source
• [3] Molecules (MDPI) 2021, 26, 4028. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. https://www.mdpi.com/1420-3049/26/13/4028 View Source